molecular formula C9H5BrCl2N2 B566893 3-Bromo-5,8-dichloroquinolin-4-amine CAS No. 1210869-98-9

3-Bromo-5,8-dichloroquinolin-4-amine

Cat. No.: B566893
CAS No.: 1210869-98-9
M. Wt: 291.957
InChI Key: ZBVIVWSYDXTJFM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Bromo-5,8-dichloroquinolin-4-amine is a halogenated quinoline derivative featuring a bromine atom at position 3, chlorine atoms at positions 5 and 8, and an amine group at position 2. The quinoline core provides a rigid planar structure, while the halogen substituents enhance electronic diversity, influencing reactivity, solubility, and intermolecular interactions.

Properties

CAS No.

1210869-98-9

Molecular Formula

C9H5BrCl2N2

Molecular Weight

291.957

IUPAC Name

3-bromo-5,8-dichloroquinolin-4-amine

InChI

InChI=1S/C9H5BrCl2N2/c10-4-3-14-9-6(12)2-1-5(11)7(9)8(4)13/h1-3H,(H2,13,14)

InChI Key

ZBVIVWSYDXTJFM-UHFFFAOYSA-N

SMILES

C1=CC(=C2C(=C1Cl)C(=C(C=N2)Br)N)Cl

Synonyms

4-Amino-3-bromo-5,8-dichloroquinoline

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structural Analogs

Core Structure Variations

Quinoline vs. Naphthyridine Derivatives
  • 3-Bromo-5,6-dihydro-1,6-naphthyridin-5-one (CAS: 1260665-60-8): This naphthyridine analog replaces the quinoline core with a partially saturated naphthyridine system.
  • Ethyl 4,6-dichloro-1,5-naphthyridine-3-carboxylate (CAS: 127094-57-9): The ester group at position 3 and dichloro substitution at positions 4 and 6 contrast with the amine and bromo/dichloro groups in the target compound. These differences may reduce nucleophilic reactivity at position 4 due to the electron-withdrawing ester group .
Quinoline vs. Benzopyranone Derivatives
  • 3-Bromo-6,8-dichloro-4H-1-benzopyran-4-one (CAS: 263365-49-7): The benzopyranone core introduces a ketone oxygen, enhancing polarity and hydrogen-bonding capacity. Bromine and chlorine substituents at positions 3, 6, and 8 mirror the halogenation pattern of the target compound but lack the amine group, limiting its utility in amine-directed reactions .

Halogen Substitution Effects

Bromine vs. Chlorine Reactivity
  • Bromine at position 3 in the target compound facilitates nucleophilic substitution reactions (e.g., Suzuki couplings) more readily than chlorine due to its lower electronegativity and weaker C–Br bond strength. This is exemplified in the Perkin rearrangement of 3-bromoquinoline derivatives to fused heterocycles .
Positional Isomerism
  • 4-Chloroaniline derivatives (e.g., CAS: 106-47-8) demonstrate that chlorine at position 4 (para to the amine) enhances resonance stabilization of the aromatic system.

Data Table: Key Properties of 3-Bromo-5,8-dichloroquinolin-4-amine and Analogs

Compound Name CAS Number Molecular Formula Molecular Weight Core Structure Key Substituents Notable Properties
3-Bromo-5,8-dichloroquinolin-4-amine Not Provided C₉H₅BrCl₂N₂ ~305.42 g/mol Quinoline 3-Br, 5,8-Cl, 4-NH₂ High halogen density, planar
3-Bromo-5,6-dihydro-1,6-naphthyridin-5-one 1260665-60-8 C₈H₆BrN₂O 241.05 g/mol Naphthyridine 3-Br, partially saturated Flexible core, reduced aromaticity
Ethyl 4,6-dichloro-1,5-naphthyridine-3-carboxylate 127094-57-9 C₁₁H₈Cl₂N₂O₂ 295.10 g/mol Naphthyridine 4,6-Cl, 3-COOEt Ester group enhances lipophilicity
3-Bromo-6,8-dichloro-4H-1-benzopyran-4-one 263365-49-7 C₉H₃BrCl₂O₂ 314.93 g/mol Benzopyranone 3-Br, 6,8-Cl, 4-ketone Polar, hydrogen-bond acceptor

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.